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Compound of Interest

Compound Name: 2-Chloroaniline-4,6-D2

CAS No.: 347840-10-2

Cat. No.: B1433861

Get Quote

Part 1: Executive Safety Directive (The "Why")
Do not treat 2-Chloroaniline-4,6-D2 as a standard organic reagent. While deuteration adds

significant financial value and utility for metabolic stability studies, it does not alter the

compound's acute toxicity profile.[1] The core molecule, 2-chloroaniline, is a potent

methemoglobinemia inducer and a rapid transdermal toxin.

The Physiological Hazard: Unlike corrosive acids that cause immediate pain, aniline derivatives

often possess "warning-less" absorption properties.[1] Upon entering the bloodstream (via

inhalation or skin), 2-chloroaniline undergoes hepatic metabolism (likely N-hydroxylation) to

form reactive metabolites.[1] These metabolites oxidize the ferrous iron (

) in hemoglobin to ferric iron (

), creating methemoglobin.[1][2] This form of hemoglobin cannot bind oxygen, leading to
cellular hypoxia despite normal respiration rates.[1]

Critical Threshold: Cyanosis (blue/grey skin discoloration) typically appears when

methemoglobin levels exceed 15-20%.[1]
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Latency: Symptoms can be delayed 2-4 hours post-exposure.[1][3]

Part 2: PPE Matrix & Barrier Selection[1]
The following PPE standards are non-negotiable for handling 2-Chloroaniline-4,6-D2.

Standard laboratory nitrile gloves are insufficient for prolonged contact due to the high

permeation rate of aromatic amines.

Protective Equipment Specifications
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Protection Zone Recommended Equipment Technical Rationale

Hand Protection (Primary)
Silver Shield® / 4H®

(Laminate Film)

Permeation Resistance:

Aniline derivatives can

permeate standard nitrile in

<15 mins.[1] Laminate film

offers >8 hours breakthrough

time.[1][4]

Hand Protection (Outer)
Disposable Nitrile (5 mil

minimum)

Dexterity & Grip: Worn over

the laminate glove to provide

grip (laminates are slippery)

and protect the inner glove

from tears.[1]

Respiratory
Certified Fume Hood (Face

Velocity: 80-100 fpm)

Vapor Control: 2-Chloroaniline

is a liquid at room temperature

with sufficient vapor pressure

to cause inhalation toxicity.[1]

Ocular Chemical Splash Goggles

Absorption: The eyes are a

rapid route for systemic

absorption.[1] Safety glasses

with side shields are

insufficient for liquid handling.

[1]

Body Tyvek® Lab Coat / Apron

Porosity: Standard cotton

coats absorb liquids, keeping

the toxin against the skin. Non-

woven polyethylene (Tyvek)

repels splashes.[1]

Part 3: Operational Workflow & Logic[1]
Diagram 1: Risk Assessment & PPE Decision Logic
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Task: Handle 2-Chloroaniline-4,6-D2

Check Physical State
(Liquid at RT)

Risk: Transdermal Absorption
(Rapid Systemic Toxicity) Risk: Inhalation of Vapors Risk: Isotopic Contamination

(H/D Exchange)

Protocol: Double Glove System
Inner: Laminate | Outer: Nitrile

Protocol: Fume Hood Only
(No Open Bench Work)

Protocol: Use Glass/Stainless Steel
Avoid Plastics (Leaching)

Proceed with Synthesis/Analysis

Click to download full resolution via product page

Caption: Decision logic linking specific hazards of deuterated chloroaniline to mandatory

engineering controls and PPE.

Standard Operating Procedure (SOP)
1. Preparation & Weighing

Isotopic Integrity: Although the C-D bonds at positions 4 and 6 are stable, moisture can

degrade the chemical purity. Allow the container to equilibrate to room temperature in a

desiccator before opening to prevent condensation.

Containment: Perform all weighing inside the fume hood. If using an analytical balance

outside the hood is unavoidable, the compound must be transferred to a tared, sealable

secondary container inside the hood first.

2. Liquid Handling
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Physical State: 2-Chloroaniline is a liquid at room temperature (Melting Point ~ -2°C).[1][5][6]

[7][8]

Technique: Use positive displacement pipettes if possible to prevent vapor drip.[1]

Spill Prevention: Work over a disposable absorbent pad (plastic backed).[1] If a drop falls,

the pad contains it; the bench remains clean.

3. Decontamination

Solvent: Wipe surfaces with dilute acetic acid followed by ethanol.[1] Aniline derivatives are

basic; acid helps solubilize them for removal.[1]

Waste: All wipes, pipette tips, and gloves must go directly into a dedicated "Toxic Organic"

waste stream, not general trash.[1]

Part 4: Emergency Response Protocol
If exposure occurs, speed is critical to prevent methemoglobinemia.[1]

Diagram 2: Exposure Response Workflow

Exposure Event

Skin Contact

Inhalation

Immediate Wash
Soap & Water (15 min)

Discard Clothing

Move to Fresh Air
Support Respiration

Seek Medical Attention
Inform: 'Aniline Exposure'

Monitor Methemoglobin
(Pulse Oximetry may be inaccurate)

Treatment if Cyanotic:
Methylene Blue

If MetHb > 20%

Click to download full resolution via product page

Caption: Critical path for emergency response. Note that standard pulse oximetry is unreliable

for MetHb; CO-oximetry is required.

Part 5: Waste Disposal & Environmental Compliance[1]
2-Chloroaniline is classified as very toxic to aquatic life with long-lasting effects (H410).[1][3][6]
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Segregation: Do not mix with oxidizing agents (e.g., nitric acid) in waste streams, as this can

trigger violent reactions.[1]

Labeling: Waste containers must be clearly labeled: "Hazardous Waste - Toxic - 2-

Chloroaniline Derivative."

Rinsing: Triple-rinse empty containers with a compatible solvent (e.g., Methanol).[1] Dispose

of the rinsate as hazardous waste. Deface the label before discarding the glass.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. bg.cpachem.com [bg.cpachem.com]

2. longdom.org [longdom.org]

3. oxfordlabfinechem.com [oxfordlabfinechem.com]

4. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products
[allsafetyproducts.com]

5. 2-Chloroaniline | 95-51-2 [chemicalbook.com]

6. lobachemie.com [lobachemie.com]

7. carlroth.com [carlroth.com]

8. ICSC 0129 - 2-CHLOROANILINE [chemicalsafety.ilo.org]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://bg.cpachem.com/msds?num=SB42&dnl=sd_-_2-Chloroaniline_CAS_95-51-2_EC_202-426-4_%28SB42%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB42&dnl=sd_-_2-Chloroaniline_CAS_95-51-2_EC_202-426-4_%28SB42%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB42&dnl=sd_-_2-Chloroaniline_CAS_95-51-2_EC_202-426-4_%28SB42%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB42&dnl=sd_-_2-Chloroaniline_CAS_95-51-2_EC_202-426-4_%28SB42%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroaniline#section=Safety-and-Hazards
https://bg.cpachem.com/msds?num=SB42&dnl=sd_-_2-Chloroaniline_CAS_95-51-2_EC_202-426-4_%28SB42%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB42&dnl=sd_-_2-Chloroaniline_CAS_95-51-2_EC_202-426-4_%28SB42%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB42&dnl=sd_-_2-Chloroaniline_CAS_95-51-2_EC_202-426-4_%28SB42%29_%28EU%29.pdf
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750013.html
https://bg.cpachem.com/msds?num=SB42&dnl=sd_-_2-Chloroaniline_CAS_95-51-2_EC_202-426-4_%28SB42%29_%28EU%29.pdf
https://www.benchchem.com/product/b1433861?utm_src=pdf-custom-synthesis#bc-rfq
https://bg.cpachem.com/msds?num=SB42&dnl=sd_-_2-Chloroaniline_CAS_95-51-2_EC_202-426-4_%28SB42%29_%28EU%29.pdf
https://www.longdom.org/open-access-pdfs/drugs-may-be-induced-methemoglobinemia-2329-8790-1000270.pdf
https://www.oxfordlabfinechem.com/msds/(C-02600)%202-CHLOROANILINE.pdf
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8334590.htm
https://www.lobachemie.com/lab-chemical-msds/MSDS-2CHLOROANILINE-CASNO-95-51-02731-EN.aspx
https://www.carlroth.com/medias/SDB-1C3C-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzY2ODF8YXBwbGljYXRpb24vcGRmfGFEYzVMMmczTUM4NU1UWTVPVFUxTmpFNE9EUTJMMU5FUWw4eFF6TkRYMGRDWDBWT0xuQmtaZ3w0ZmE4MzQwNTE0ODUzMjdkNjY3ZmU0OWQyMzU5MDExY2Y2NGYxOWIwZDQzZDMwNzljZGZhYTMwYjBiMTFmMWQ1
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0129
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Personal Protective Equipment (PPE) & Handling
Guide: 2-Chloroaniline-4,6-D2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1433861/docs#personal-protective-equipment-ppe-
handling-guide-2-chloroaniline-4-6-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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